The Chemical Landscape of Bruguiera gymnorrhiza: A Technical Guide to its Bioactive Constituents
The Chemical Landscape of Bruguiera gymnorrhiza: A Technical Guide to its Bioactive Constituents
For Researchers, Scientists, and Drug Development Professionals
Introduction
Bruguiera gymnorrhiza (L.) Lam., commonly known as the large-leafed mangrove, is a prominent member of the Rhizophoraceae family, widely distributed in the Indo-West Pacific region. Traditionally, various parts of this plant have been utilized in folk medicine to treat a range of ailments, including diabetes, diarrhea, and inflammatory conditions.[1] Modern scientific inquiry has begun to validate these traditional uses, revealing a rich and diverse phytochemical profile with significant pharmacological potential. This technical guide provides an in-depth overview of the chemical constituents of Bruguiera gymnorrhiza, presenting quantitative data, detailed experimental protocols, and insights into the potential signaling pathways through which its bioactive compounds may exert their effects.
Phytochemical Composition: A Quantitative Overview
Bruguiera gymnorrhiza is a rich source of a wide array of secondary metabolites, including polyphenols (phenolic acids, flavonoids, and condensed tannins), terpenoids, alkaloids, and other aromatic compounds. The concentration of these constituents varies depending on the plant part, geographical location, and the extraction methodology employed.
Total Phenolic, Flavonoid, and Tannin Content
The leaves, bark, roots, and fruits of Bruguiera gymnorrhiza have all been shown to contain significant amounts of phenolic compounds, which are major contributors to the plant's antioxidant properties. The total phenolic content is typically determined using the Folin-Ciocalteu method, while the total flavonoid content is often quantified using the aluminum chloride colorimetric assay. Condensed tannins are commonly measured using the butanol-HCl method.
| Plant Part | Extraction Solvent | Total Phenolic Content (mg GAE/g extract) | Total Flavonoid Content (mg QE/g or RE/g extract) | Total Condensed Tannins (mg CE/g or mg/g DW) | Reference(s) |
| Leaves | Ethanol | 465.596 | 6.501 (QE) | - | [2] |
| Methanol | 26.49 | 31.9 (QE) | - | [3] | |
| Aqueous | - | 45.2 (QE) | - | [3] | |
| Aqueous | 14 | 0.273 (QE) | - | [4] | |
| Hydro-methanolic | 2.34 (GAE/mg) | 5.20 (QE/mg) | - | [5] | |
| Ethanol | 33 | 17 (QE) | - | [6] | |
| Bark | Ethanol | 149.807 | 6.419 (QE) | - | [2] |
| Fruit | Methanol | 174.18 ± 4.27 | - | 176.24 ± 3.10 (CE) | [7] |
| Macerated Aqueous | 185.33 ± 1.03 | 3.12 ± 0.07 (RE) | 97.85 ± 4.41 (CE) | [8] | |
| Stem | Ethanol | 40 | 23 (QE) | - | [6] |
GAE: Gallic Acid Equivalent; QE: Quercetin Equivalent; RE: Rutin Equivalent; CE: Catechin Equivalent; DW: Dry Weight.
Quantification of Specific Bioactive Compounds
Several studies have moved beyond total content analysis to identify and quantify specific compounds within Bruguiera gymnorrhiza extracts. These analyses provide more precise information about the key molecules responsible for the observed biological activities.
Table 2: Quantified Compounds in Bruguiera gymnorrhiza Fruit (GC-MS Analysis) [9]
| Compound | Class | Relative Percentage (%) |
| Isopimaradiene | Diterpenoid | 64.20 |
| 4-(2-Aminopropyl) phenol | Phenolic Compound | 19.06 |
| Dimethylamino-dimethylphosphene oxide | Organophosphorus Compound | 9.40 |
| 3-amino-2-benzylbutanoic acid | Amino Acid Derivative | 5.46 |
| 1,4-dideuteriooctane | Alkane | 1.89 |
Table 3: Quantified Polyphenols in Bruguiera gymnorrhiza Leaves (HPTLC Analysis) [5]
| Compound | Class | Concentration (μg/mg of extract) |
| Gallic Acid | Phenolic Acid | 5.90 |
| Quercetin | Flavonoid | 8.812 |
| Coumarin | Benzopyrone | 14.461 |
Experimental Protocols
The following sections detail the methodologies commonly employed for the extraction, isolation, and characterization of chemical constituents from Bruguiera gymnorrhiza.
Extraction of Bioactive Compounds
The choice of extraction method and solvent significantly influences the yield and profile of the extracted compounds.
1. Maceration:
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Plant Material: Air-dried and powdered plant material (leaves, bark, fruit, etc.).
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Solvent: Methanol, ethanol, ethyl acetate, or a combination thereof (e.g., MeOH:DCM, 1:1).[9]
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Procedure:
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The powdered plant material is soaked in the chosen solvent at a ratio of 1:10 (w/v) in a sealed container.
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The mixture is kept at room temperature for a period ranging from 48 hours to two weeks, with occasional shaking.[10]
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The mixture is then filtered through Whatman No. 1 filter paper.
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The filtrate is concentrated under reduced pressure using a rotary evaporator at a temperature of 40-50°C to obtain the crude extract.
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The extraction process is typically repeated three times to ensure maximum yield.
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2. Decoction:
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Plant Material: Fresh or dried plant material.
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Solvent: Distilled water.
-
Procedure:
-
The plant material is boiled in distilled water for a specified period, often 15-30 minutes.
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The mixture is allowed to cool and then filtered.
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The filtrate (decoction) can be used directly for bioassays or lyophilized to obtain a dry powder.
-
Phytochemical Analysis and Quantification
1. Total Phenolic Content (Folin-Ciocalteu Method):
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Reagents: Folin-Ciocalteu reagent, sodium carbonate solution (20% w/v), gallic acid standard.
-
Procedure:
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An aliquot of the plant extract is mixed with Folin-Ciocalteu reagent and distilled water.
-
After a short incubation period, sodium carbonate solution is added to the mixture.
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The reaction mixture is incubated in the dark at room temperature for a specified time (e.g., 30-90 minutes).
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The absorbance is measured at a wavelength of 760-765 nm using a UV-Vis spectrophotometer.
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A standard curve is prepared using known concentrations of gallic acid, and the total phenolic content is expressed as mg of gallic acid equivalents per gram of extract (mg GAE/g).
-
2. Total Flavonoid Content (Aluminum Chloride Method):
-
Reagents: Aluminum chloride (AlCl₃) solution (2% in methanol), sodium nitrite (NaNO₂), sodium hydroxide (NaOH), quercetin or rutin standard.
-
Procedure:
-
The plant extract is mixed with sodium nitrite solution.
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After incubation, aluminum chloride solution is added.
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Following another incubation period, sodium hydroxide is added to the mixture.
-
The absorbance is measured immediately at a wavelength of 510 nm.
-
A standard curve is generated using quercetin or rutin, and the total flavonoid content is expressed as mg of quercetin or rutin equivalents per gram of extract (mg QE/g or mg RE/g).
-
3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:
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Instrumentation: A gas chromatograph coupled with a mass spectrometer.
-
Procedure:
-
The crude extract is often derivatized to increase the volatility of the compounds.
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The sample is injected into the GC, where it is vaporized and separated based on the boiling points and interactions of the components with the stationary phase of the column.
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As the separated components elute from the column, they enter the mass spectrometer, where they are ionized and fragmented.
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The resulting mass spectrum provides a unique fragmentation pattern for each compound, which can be compared to spectral libraries (e.g., NIST) for identification.
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The relative percentage of each compound is determined by comparing its peak area to the total peak area of all identified compounds.
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Signaling Pathways and Biological Activities
The diverse chemical constituents of Bruguiera gymnorrhiza are associated with a range of biological activities, including antioxidant, anti-inflammatory, and cytotoxic effects. These activities are mediated through interactions with various cellular signaling pathways.
Antioxidant and Anti-inflammatory Mechanisms
The high content of phenolic and flavonoid compounds in Bruguiera gymnorrhiza is largely responsible for its potent antioxidant activity. These compounds can neutralize free radicals and modulate the expression of antioxidant enzymes. The anti-inflammatory effects are often linked to the inhibition of pro-inflammatory signaling pathways.
Caption: Proposed antioxidant and anti-inflammatory pathways of B. gymnorrhiza constituents.
Studies have shown that fruit extracts of Bruguiera gymnorrhiza can exert anti-inflammatory effects by regulating the NF-κB pathway.[11] Furthermore, the protective effects of the fruit extract against ulcerative colitis have been linked to the activation of the Keap1/Nrf2 signaling pathway, which upregulates the expression of antioxidant enzymes.[12]
Cytotoxic Activity and Apoptosis Induction
Extracts from Bruguiera gymnorrhiza have demonstrated cytotoxic effects against various cancer cell lines, including human breast carcinoma (MCF-7). The underlying mechanism appears to involve the induction of apoptosis, or programmed cell death.
References
- 1. researchgate.net [researchgate.net]
- 2. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
- 3. Antioxidant and hepatoprotective properties of Indian Sunderban mangrove Bruguiera gymnorrhiza L. leave - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Assessment of the Pharmacological Properties and Phytochemical Profile of Bruguiera gymnorhiza (L.) Lam Using In Vitro Studies, In Silico Docking, and Multivariate Analysis - PMC [pmc.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
- 7. myfoodresearch.com [myfoodresearch.com]
- 8. researchgate.net [researchgate.net]
- 9. Bruguiera gymnorrhiza (L.) Lam. Fruit Accelerates Healing in Gastric Injury via the Regulation of the NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Frontiers | Protective Effect of Bruguiera gymnorrhiza (L.) Lam. Fruit on Dextran Sulfate Sodium-Induced Ulcerative Colitis in Mice: Role of Keap1/Nrf2 Pathway and Gut Microbiota [frontiersin.org]
- 11. Induction of cytotoxicity by Bruguiera gymnorrhiza in human breast carcinoma (MCF-7) cell line via activation of the intrinsic pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
